2,6-Dichlorobenzaldehyde oxime

• CAS: 3714-77-0

Core Science & Biosynthesis

In-Depth Technical Guide: Structural Elucidation and NMR Characterization of 2,6-Dichlorobenzaldehyde Oxime

Abstract

2,6-Dichlorobenzaldehyde oxime is a highly versatile and critical synthetic intermediate in medicinal chemistry and organic synthesis. It serves as the foundational building block for synthesizing complex heterocyclic scaffolds, including 3,5-disubstituted isoxazoles, which are prevalent in modern therapeutics such as Farnesoid X Receptor (FXR) agonists[1] and Leukemia Inhibitory Factor Receptor (LIFR) antagonists like BAR502[2]. This whitepaper provides a comprehensive technical breakdown of the experimental synthesis, mechanistic rationale, and precise nuclear magnetic resonance (NMR) spectroscopic characterization (1H and 13C) of 2,6-dichlorobenzaldehyde oxime.

Mechanistic Context and Experimental Design

The conversion of 2,6-dichlorobenzaldehyde to its corresponding oxime is driven by the nucleophilic addition of hydroxylamine to the electrophilic carbonyl carbon.

Causality in Experimental Choices:

• Base Selection: Hydroxylamine is typically supplied as a stable hydrochloride salt (NH 2​ OH·HCl). A base, such as sodium hydroxide (NaOH) or sodium carbonate, is required in equimolar or slight excess (e.g., 1.5 equivalents) to deprotonate the salt. This liberates the free nucleophilic nitrogen in situ while maintaining a pH balance that prevents the reaction from becoming too acidic, which would otherwise protonate the nucleophile and halt the reaction[2].

• Solvent System: A biphasic or co-solvent system of ethanol and water is employed. Ethanol solubilizes the hydrophobic 2,6-dichlorobenzaldehyde, while water dissolves the highly polar hydroxylamine salt and inorganic base[3].

• Stereochemical Outcome: The reaction predominantly yields the (E)-oxime. The (Z)-isomer is highly disfavored due to severe steric repulsion between the hydroxyl group of the oxime and the bulky ortho-chloro substituents on the aromatic ring.

Self-Validating Experimental Protocol

The following protocol outlines the optimized synthesis of (E)-2,6-dichlorobenzaldehyde oxime, incorporating self-validating steps to ensure high fidelity and yield (>95%)[2].

Step-by-Step Methodology:

• Substrate Dissolution: Dissolve 2,6-dichlorobenzaldehyde (1.0 eq) in absolute ethanol in a round-bottom flask equipped with a magnetic stir bar[3].

• Nucleophile Activation: In a separate vessel, prepare an aqueous solution of NH 2​ OH·HCl (1.5 eq) and NaOH (1.5 eq). Validation: Ensure complete dissolution; the solution should be clear, indicating the successful liberation of free hydroxylamine without precipitating the base[2].

• Addition and Reaction: Slowly add the aqueous hydroxylamine solution to the ethanolic aldehyde solution at room temperature. Stir the mixture vigorously for 5 hours[2]. (Note: Depending on the scale, some protocols may heat the reaction to 60-80°C to accelerate conversion[3]).

• In-Process Monitoring (Self-Validation): Monitor the reaction via Thin Layer Chromatography (TLC). The disappearance of the highly UV-active starting material spot and the appearance of a more polar, UV-active spot confirms the complete conversion to the oxime.

• Workup and Isolation: Evaporate the ethanol under reduced pressure to drive the precipitation of the product. Extract the remaining aqueous residue with ethyl acetate (3x).

• Purification: Wash the combined organic layers with brine (to remove residual water and inorganic salts), dry over anhydrous Na 2​ SO 4​ , and concentrate in vacuo. The resulting white solid is typically of sufficient purity (>98%) to be used in subsequent halogenation steps without further column chromatography[2].

NMR Spectroscopic Analysis (1H and 13C)

Accurate structural elucidation of 2,6-dichlorobenzaldehyde oxime relies heavily on 1 H and 13 C NMR spectroscopy. The presence of two strongly electron-withdrawing chlorine atoms at the ortho positions significantly impacts the local magnetic environment, leading to distinct deshielding effects.

1H NMR Chemical Shifts (400 MHz, CDCl 3​ )

The proton NMR spectrum is characterized by the highly deshielded imine proton and the tightly coupled aromatic protons[2].

• Imine Proton (-CH=N-OH): Appears as a sharp singlet at δ 8.37 ppm. The extreme downfield shift is caused by the combined electron-withdrawing effects of the sp 2 -hybridized nitrogen, the electronegative oxygen, and the electron-deficient dichlorophenyl ring[2].

• Aromatic Protons: The symmetry of the 2,6-disubstituted ring results in two distinct aromatic signals. The meta-protons (H3, H5) appear at δ 7.45 ppm, while the para-proton (H4) appears at δ 7.28 ppm[2].

13C NMR Chemical Shifts (100 MHz, CDCl 3​ )

The carbon spectrum reveals five distinct carbon environments due to the C 2v​ -like symmetry of the aromatic ring[2]. The imine carbon is the most deshielded, followed by the chlorine-bearing aromatic carbons.

Table 1: 1 H NMR Chemical Shifts Summary

Proton Environment	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Integration	Assignment
-CH=N-OH	8.37	Singlet (s)	-	1H	Imine proton
Ar-H (C3, C5)	7.45	Doublet (d)*	0.6	2H	Aromatic meta-protons
Ar-H (C4)	7.28	Doublet of doublets (dd)	8.8, 7.8	1H	Aromatic para-proton

*Note: The exceptionally small coupling constant (0.6 Hz) reported in some literature[2] may manifest as a broad singlet or multiplet depending on the specific spectrometer's resolution capabilities.

Table 2: 13 C NMR Chemical Shifts Summary

Carbon Environment	Chemical Shift ( δ , ppm)	Assignment	Causality / Rationale
C=N	144.24	Imine Carbon	Highly deshielded by sp 2 nitrogen and oxygen.
Ar-C (C2, C6)	132.82	Ortho-Carbons	Deshielded by direct attachment to electronegative Cl atoms.
Ar-C (C4)	130.12	Para-Carbon	Standard aromatic region, slightly deshielded by ring electron deficiency.
Ar-C (C1)	129.99	Ipso-Carbon	Attached to the oxime group.
Ar-C (C3, C5)	128.32	Meta-Carbons	Least affected by the inductive effects of Cl.

Mechanistic Workflow and Downstream Applications

The primary utility of 2,6-dichlorobenzaldehyde oxime lies in its conversion to a chloro-oxime (hydroximoyl chloride) via N-chlorosuccinimide (NCS)[2]. This intermediate undergoes base-induced dehydrohalogenation to generate a transient nitrile oxide, which acts as a powerful 1,3-dipole for cycloaddition with alkynes or alkenes, yielding biologically active isoxazoles[2][3].

Synthetic workflow from 2,6-dichlorobenzaldehyde to therapeutic isoxazole scaffolds.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery of BAR502, as potent steroidal antagonist of leukemia inhibitory factor receptor for the treatment of pancreatic adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

The E/Z Isomerization Mechanism of 2,6-Dichlorobenzaldehyde Oxime: A Comprehensive Technical Guide

Executive Summary

The stereochemical control of oximes is a critical parameter in the synthesis of active pharmaceutical ingredients (APIs), isoxazolocyclobutanones, and advanced agrochemicals[1][2]. For 2,6-dichlorobenzaldehyde oxime, the massive steric bulk of the ortho-chlorine atoms heavily biases the thermodynamic equilibrium toward the E-isomer. However, standard condensation reactions often yield a kinetic mixture of E and Z isomers. This whitepaper dissects the thermodynamic landscape and mechanistic pathways of oxime isomerization, providing researchers with self-validating protocols to achieve >99% stereopurity via Crystallization-Induced Diastereomer Transformation (CIDT).

Stereochemical & Thermodynamic Landscape

Steric Constraints and CIP Nomenclature

Following Cahn-Ingold-Prelog (CIP) priority rules, the Z-isomer of 2,6-dichlorobenzaldehyde oxime places the hydroxyl group (priority 1 on nitrogen) and the 2,6-dichlorophenyl ring (priority 1 on carbon) on the same side of the C=N double bond. This syn-coplanar arrangement forces the oxygen atom into severe steric clash with the bulky ortho-chlorine atoms. Conversely, the E-isomer (anti-arrangement) relieves this torsional strain, making it the thermodynamically favored state.

Energy Barriers and Solvent Effects

Without catalytic intervention, the rigid π -bond of the oxime prevents spontaneous interconversion. Density Functional Theory (DFT) calculations demonstrate that the energy barrier for uncatalyzed E/Z isomerization in polar aprotic solvents (e.g., DMSO) is approximately 200 kJ/mol at 298 K, rendering thermal isomerization practically impossible at room temperature[3].

Furthermore, the stereoisomers exhibit distinct hydrogen-bonding behaviors. The E-isomer readily forms infinite wave-like chains of intermolecular hydrogen bonds, stabilizing its crystal lattice. In contrast, the Z-isomer is sterically hindered from forming these networks, relying instead on weaker intramolecular interactions[3][4]. This differential solubility is the primary driving force exploited in CIDT.

Mechanistic Pathways of E/Z Isomerization

To overcome the 200 kJ/mol activation barrier, the C=N double bond character must be temporarily reduced. This is achieved through three primary mechanistic pathways:

• Acid-Promoted Isomerization: In aqueous or protic acidic media, protonation of the oxime yields a protonated oxime-water adduct. Theoretical calculations at the B3LYP/6-31G(d,p) level reveal that this intermediate possesses a single C-N bond, allowing free rotation and drastically lowering the activation barrier to 14.2 kcal/mol[5].

• Nucleophile-Assisted Isomerization: The introduction of a nucleophile (such as hydrazine hydrochloride) facilitates an attack on the C=N bond, forming an sp³-hybridized tetrahedral intermediate. Following rotation around the newly formed single bond, the nucleophile is eliminated[4].

• Photochemical Isomerization: Under UV irradiation with a sensitizer (e.g., chloranil), single-electron transfer (SET) generates an oxime radical cation. The removal of an electron from the π -system facilitates syn-anti isomerization via triplet energy transfer[6].

Mechanistic pathways for E/Z oxime isomerization via acid catalysis and nucleophilic attack.

Quantitative Thermodynamic Data

The following table summarizes the kinetic parameters and intermediate states of the various isomerization mechanisms.

Parameter	Uncatalyzed (DMSO)	Acid-Promoted (Aqueous)	Nucleophile-Assisted (CIDT)	Photochemical (SET)
Intermediate State	None (Direct Rotation)	Protonated Oxime-Water Adduct	Tetrahedral sp³ Intermediate	Radical Cation
Energy Barrier	~200 kJ/mol	~14.2 kcal/mol (~59 kJ/mol)	Thermodynamically Driven	Endothermic ΔGET​
Reaction Temp.	> 150 °C (Impractical)	Room Temp to 80 °C	Room Temp to 50 °C	Room Temp (UV)
Primary Driver	Thermal Energy	Protonation / H₂O Addition	Reversible Addition-Elimination	Triplet Energy Transfer
Reference	[3]	[5]	[4]	[6]

Self-Validating Experimental Protocols

The following protocols detail the synthesis of the kinetic mixture and its subsequent transformation into the pure E-isomer.

Protocol A: Synthesis of the Kinetic E/Z Mixture

Causality: The condensation of 2,6-dichlorobenzaldehyde with hydroxylamine is conducted in a biphasic system to manage the exotherm and prevent over-oximation. The resulting product is typically a kinetic mixture favoring the Z-isomer due to the specific trajectory of water elimination during the rate-determining step.

• Reagent Preparation: Dissolve 2,6-dichlorobenzaldehyde (1.0 eq) in methanol. In a separate vessel, prepare an aqueous solution of hydroxylamine hydrochloride (1.2 eq) and sodium acetate (1.2 eq).

• Condensation: Add the aqueous solution dropwise to the methanolic aldehyde solution at 0 °C to suppress side reactions.

• Maturation: Allow the reaction to warm to room temperature and stir for 2 hours.

• Isolation: Extract with ethyl acetate (EtOAc), wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude E/Z mixture.

Protocol B: Crystallization-Induced Diastereomer Transformation (CIDT)

Causality & Self-Validation: This protocol is a self-validating thermodynamic trap. By utilizing a solvent system (EtOAc/Heptane) where the E-isomer is highly insoluble (due to robust intermolecular H-bonding[3][4]), the E-isomer continuously precipitates. According to Le Chatelier's principle, this depletion forces the solution-phase equilibrium to convert the remaining Z-isomer into the E-isomer via the tetrahedral intermediate formed by the hydrazine catalyst[4]. If the final isolated yield of the E-isomer exceeds its initial percentage in the kinetic mixture, the isomerization mechanism is definitively validated.

• Solvent System Setup: Dissolve the crude E/Z oxime mixture in a minimal amount of EtOAc. Slowly add Heptane until the solution becomes slightly cloudy (anti-solvent addition).

• Catalyst Introduction: Add a catalytic amount of hydrazine hydrochloride (NH₂NH₂·HCl, 0.1 eq). Reasoning: The nucleophile attacks the C=N bond to form the sp³ intermediate, unlocking free rotation.

• Equilibration & Crystallization: Stir the suspension gently at room temperature for 24–48 hours. As the Z-isomer converts to the E-isomer, heavy white crystalline precipitates will form.

• Harvesting: Filter the crystals and wash with cold heptane. The resulting solid will be >99% pure E-2,6-dichlorobenzaldehyde oxime.

Crystallization-Induced Diastereomer Transformation (CIDT) workflow demonstrating Le Chatelier's principle.

Analytical Validation Strategies

To confirm the success of the CIDT protocol, researchers must rely on definitive analytical techniques:

• ¹H NMR Spectroscopy: The chemical shift of the imine proton (CH=N) is highly diagnostic. In the E-isomer, the hydroxyl oxygen is anti to the proton, whereas in the Z-isomer, it is syn. This spatial relationship causes distinct anisotropic deshielding, resulting in a measurable chemical shift difference between the two isomers.

• X-Ray Crystallography: Single-crystal X-ray diffraction will confirm the E-configuration by revealing the infinite chain of intermolecular hydrogen bonds between the =N–OH moieties, a network that is sterically prohibited in the Z-isomer[3][4].

References

• The role of water on the acid-promoted E/Z isomerization of oximes in aqueous solution, ResearchGate. 5

• Mechanistic Aspects of the Formation of Aldehydes and Nitriles in Photosensitized Reactions of Aldoxime Ethers, ACS Publications. 6

• Experimental and Computational Investigation of the Oxime Bond Stereochemistry in c-Jun N-terminal Kinase 3 Inhibitors, MDPI. 3

• Development of a Crystallization-Induced Diastereomer Transformation of Oxime Isomers for the Asymmetric Synthesis of (1S,6R)-3,9-Diazabicyclo[4.2.1]nonane, ACS Publications. 4

• 2,6-Dichlorotoluene | High-Purity Research Chemical, Benchchem. 1

• Solid-Phase Synthesis of Novel Isoxazolocyclobutanones and Isoxazolinocyclobutenones, ACS Publications. 2

Sources

• 1. 2,6-Dichlorotoluene|High-Purity Research Chemical [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Separating E and Z isomers of 2,6-Dichlorobenzaldehyde oxime

Technical Support Center: Separation and Isolation of E/Z Isomers of 2,6-Dichlorobenzaldehyde Oxime

Welcome to the Technical Support Center. This guide is designed for researchers, analytical scientists, and drug development professionals dealing with the complex isolation of 2,6-Dichlorobenzaldehyde oxime isomers. This compound is a critical intermediate in the synthesis of pharmaceuticals (such as mutant IDH1 inhibitors) and agrochemicals[1].

Due to the unique steric and electronic environment of the 2,6-dichloro substitution, standard separation protocols often fail. This guide provides field-proven, self-validating methodologies to ensure high-purity isolation without spontaneous isomerization.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why do the E and Z isomers of 2,6-Dichlorobenzaldehyde oxime co-elute on standard reversed-phase HPLC? A1: The difficulty stems from severe steric hindrance. The two bulky chlorine atoms at the ortho positions force the aromatic ring to twist orthogonally to the oxime C=N plane. This minimizes the electronic differences that usually distinguish E (anti) and Z (syn) isomers in less hindered oximes. Consequently, their hydrophobic profiles are nearly identical, causing co-elution on C18 columns. To separate them, you must use normal-phase chromatography, which exploits the subtle differences in the hydrogen-bonding geometry of the oxime -OH group rather than hydrophobicity.

Q2: How can I accurately quantify the E/Z ratio of my crude mixture before attempting separation? A2: Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for identifying and quantifying oxime isomers[2]. The chemical shift of the aldehydic proton (CH=N) is highly sensitive to the spatial orientation of the hydroxyl group due to anisotropic deshielding. Furthermore, 17 O NMR spectroscopy provides distinct isotopic shielding signatures for sterically compressed oximes[3].

Table 1: Quantitative Analytical Data for E/Z Isomers

Parameter	E-Isomer (Anti)	Z-Isomer (Syn)	Causality / Mechanistic Note
1 H NMR (CH=N)	~8.1 ppm	~8.4 ppm	The Z-isomer proton is heavily deshielded by the syn-hydroxyl oxygen.
1 H NMR (N-OH)	~11.5 ppm	~11.8 ppm	Stronger intramolecular interactions exist in the Z-isomer.
17 O NMR Shift	196.5 ppm	Variable	Distinct isotopic shielding occurs due to steric compression[3].
R f​ (Hexane:EtOAc 8:2)	~0.45	~0.35	The Z-isomer's exposed -OH bonds more strongly to silica.

Section 2: Troubleshooting Guide

Issue 1: Spontaneous Isomerization Post-Separation

• Symptom: Pure fractions analyzed by HPLC 24 hours after isolation show a re-equilibrated mixture of E and Z isomers.

• Root Cause: While the activation energy for C=N bond rotation in oximes is generally high enough to allow separation at room temperature[2], exposure to trace acids (e.g., from silica gel or acidic mobile phase modifiers), UV light, or elevated temperatures during rotary evaporation triggers proton-mediated or radical isomerization.

• Self-Validating Solution: Always add 0.1% triethylamine (TEA) to your organic extracts and mobile phases to neutralize trace acids. Evaporate solvents at ≤ 30°C in the dark. Validation step: Run a 2D-NOESY NMR immediately after solvent removal; if cross-peaks mismatch the isolated isomer, your thermal or acidic threshold was breached during concentration.

Issue 2: Poor Resolution in Fractional Crystallization

• Symptom: The mother liquor and the isolated crystals show identical E/Z ratios by NMR.

• Root Cause: The chosen solvent system is not differentiating the dipole moments of the isomers. Non-polar solvents (like pure hexane) often fail because both isomers aggregate and co-precipitate.

• Self-Validating Solution: Switch to a binary solvent system with a steep temperature-solubility gradient (e.g., hot ethanol/water). The E-isomer typically packs more efficiently into a crystal lattice due to its geometry and will crystallize first. Validation step: Analyze the mother liquor via 1 H NMR[2]; if the CH=N integration is not heavily enriched with the Z-isomer, the cooling rate was too fast, causing kinetic co-precipitation.

Section 3: Step-by-Step Methodologies

Protocol A: Preparative Normal-Phase HPLC Separation

This protocol utilizes hydrogen-bonding differentials to separate the isomers.

• Mobile Phase Preparation: Prepare a mixture of Hexane and Ethyl Acetate (80:20 v/v). Crucial Step: Add 0.1% Triethylamine (TEA). Silica stationary phases contain acidic silanol groups that can catalyze E/Z interconversion on the column[2]. TEA caps these active sites.

• Sample Loading: Dissolve the crude 2,6-dichlorobenzaldehyde oxime[4] in the mobile phase. Avoid chlorinated solvents (like DCM) for loading, as they disrupt the specific hydrogen-bonding interactions required for stationary phase retention.

• Elution: Run the method at a controlled room temperature (20-25°C). The E-isomer will elute first. Causality: The Z-isomer has its hydroxyl group oriented away from the bulky 2,6-dichlorophenyl ring, allowing for tighter, unhindered hydrogen bonding with the silica.

• Self-Validation: Immediately run an analytical HPLC of the collected fractions. If the E-fraction shows a tailing Z-peak shoulder, column overloading has occurred, and the injection volume must be halved.

Protocol B: Advanced Supramolecular Separation (For Z-Isomer Enrichment)

Based on recent advancements in supramolecular chemistry, water-soluble self-assembled capsules (e.g., benzoselenodiazole walls) can be used for highly selective isomer separation[5].

• Encapsulation: Add the E/Z oxime mixture (in CD 3​ CN) to an aqueous solution containing the self-assembling capsule host (1 mM in D 2​ O).

• Selective Binding: The capsule cavity selectively binds the Z-isomer (>99% selectivity) due to spatial and chalcogen-bonding affinities[5].

• Phase Extraction: Wash the aqueous layer with CDCl 3​ . The uncomplexed E-isomer partitions into the organic phase, leaving the pure Z-isomer trapped in the aqueous capsule[5].

• Release: Add a competing linear alkyl guest to the aqueous phase to displace the Z-isomer, followed by a final organic extraction to isolate the pure Z-oxime.

Section 4: Visualizations

Workflow for the chromatographic separation and validation of oxime isomers.

Causality of spontaneous oxime isomerization via environmental triggers.

References

• Selective Binding and Isomerization of Oximes in a Self-Assembled Capsule Journal of the American Chemical Society (JACS)[Link]

• Benzaldehyde, 2,6-dichloro-, oxime (CAS 25185-95-9) CAS Common Chemistry[Link]

• Oxygen-17 NMR spectroscopy: Basic principles and applications (Part I) ResearchGate / Elsevier[Link]

Sources

• 1. CA2963359A1 - Isoxazole derivative as mutant isocitrate dehydrogenase 1 inhibitor - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 2,6-Dichlorobenzaldoxime | 25185-95-9 [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Preventing Hydrolysis of 2,6-Dichlorobenzaldehyde Oxime

Welcome to the Technical Support Center. This guide is designed for researchers, analytical chemists, and drug development professionals handling 2,6-Dichlorobenzaldehyde oxime . While oximes are highly valuable intermediates, their susceptibility to environmental degradation during storage can compromise downstream synthetic yields and biological assays.

Below, we detail the mechanistic causes of degradation, troubleshooting FAQs, and self-validating protocols to ensure the long-term integrity of your compounds.

Mechanistic Causality of Oxime Hydrolysis

To successfully store 2,6-dichlorobenzaldehyde oxime, one must understand its primary failure mode: acid-catalyzed hydrolysis .

Oximes generally exhibit a 10² to 10³-fold higher resistance to hydrolysis compared to analogous hydrazones or imines. This stability is driven by the high electronegativity of the oxygen atom, which reduces the electron density on the nitrogen, making it less susceptible to protonation[1],[2]. However, in the presence of ambient moisture and trace acidic protons (often absorbed from atmospheric CO₂ or residual synthetic reagents), the C=N bond is compromised.

Once the imine nitrogen is protonated, the electrophilicity of the adjacent carbon increases, making it highly vulnerable to nucleophilic attack by water. The reaction proceeds through an unstable tetrahedral carbinolamine intermediate before collapsing into the parent 2,6-dichlorobenzaldehyde and hydroxylamine[1],[2].

Acid-catalyzed hydrolysis mechanism of 2,6-dichlorobenzaldehyde oxime.

Quantitative Stability Data

To contextualize the stability of your compound, refer to the comparative hydrolytic stability data below. This data highlights why controlling the microenvironment (pH and moisture) is more critical than relying solely on the intrinsic stability of the oxime linkage.

Conjugate Type	Relative Hydrolytic Stability (pD 7.0)	First-Order Rate Constant ( kobs​ )	Mechanistic Causality
Oximes (e.g., 2,6-Dichlorobenzaldehyde oxime)	Highest	~10⁻⁶ s⁻¹ (Baseline)	High electronegativity of oxygen (χ=3.5) reduces nitrogen protonation, stabilizing the C=N bond[1],[2].
Trialkylhydrazonium Ions	High	~10⁻⁵ s⁻¹	Positive charge delocalization provides moderate resistance to nucleophilic attack[2].
Simple Hydrazones	Moderate	~10⁻³ s⁻¹	Lower electronegativity of nitrogen (χ=3.0) increases susceptibility to acid-catalyzed protonation[2].
Imines	Lowest	Rapid hydrolysis	Lack of adjacent heteroatom lone pairs prevents resonance stabilization of the double bond.

Troubleshooting & FAQs

Q: Why is my 2,6-dichlorobenzaldehyde oxime degrading into the parent aldehyde even when stored in the refrigerator? A: Refrigerators inherently possess high internal humidity. If a cold container is opened in ambient air, condensation forms instantly on the compound. This condensed water, combined with trace acidic impurities, initiates acid-catalyzed hydrolysis[1]. While the bulky 2,6-dichloro substitution provides some steric shielding, the electron-withdrawing nature of the halogens can destabilize the intermediate, driving the reaction toward the aldehyde.

Q: Does light exposure contribute to the degradation of this specific oxime? A: Yes. Beyond hydrolysis, oximes are susceptible to photochemical decomposition. UV/visible light exposure can induce N-O bond scission and photochemical Beckmann rearrangements[3]. Therefore, 2,6-dichlorobenzaldehyde oxime is classified as light-sensitive and must be stored in amber or opaque containers[4],[5].

Q: Can I store the oxime in an aqueous buffer for ongoing biological assays? A: Long-term aqueous storage is highly discouraged. While oximes have a broad stability plateau (pH 5.0–9.0) compared to other conjugates, they will eventually hydrolyze in water[1]. If aqueous storage is unavoidable, maintain the pH strictly at 7.0–7.4, store at 4°C, protect from light, and discard after 4 weeks[3],[6].

Self-Validating Experimental Protocols

To guarantee the integrity of your compound, do not rely on standard storage practices. Implement the following self-validating workflows.

Self-validating storage workflow for moisture-sensitive oximes.

Protocol A: Anhydrous Aliquoting and Self-Validating Storage

Causality: Bulk storage subjects the entire batch to repeated freeze-thaw cycles and condensation. Aliquoting isolates the risk, while the self-validating indicator ensures the hermetic seal remains uncompromised.

• Desiccation: Dry the synthesized 2,6-dichlorobenzaldehyde oxime over anhydrous MgSO₄ (if in solution) or lyophilize to remove residual synthetic moisture[1].

• Aliquoting: Transfer single-use quantities (e.g., 50–100 mg) into amber glass vials to prevent photochemical degradation[3].

• Inerting: Purge the headspace of each vial with high-purity Argon or Nitrogen gas to displace atmospheric moisture and oxygen[4].

• Capping: Seal immediately with PTFE-lined screw caps. (Causality: Standard polyethylene caps are permeable to moisture over time; PTFE provides an absolute vapor barrier).

• Self-Validating Containment: Place the sealed vials inside a secondary Mylar foil pouch. Add a Cobalt(II) chloride (CoCl₂) indicating desiccant bead to the pouch, then vacuum seal.

  • Validation Check: Before opening a stored vial, inspect the CoCl₂ bead. If it remains blue, the anhydrous environment is intact. If it has turned pink, the primary barrier has failed, and the batch must be re-validated via NMR before use.

• Temperature Control: Store the sealed pouches at 2–8 °C[3],[5].

Protocol B: ¹H-NMR Purity Validation

Causality: Visual inspection cannot detect early-stage hydrolysis. ¹H-NMR provides a quantitative, self-validating measure of aldehyde formation.

• Sample Preparation: Dissolve 5 mg of the suspect oxime in anhydrous CDCl₃ or DMSO-d₆.

• Acquisition: Acquire a standard 1D ¹H-NMR spectrum.

• Analysis: Identify the characteristic aldehyde proton peak of 2,6-dichlorobenzaldehyde at approximately 10.4 ppm . The intact oxime (CH=N) proton typically appears around 8.1–8.4 ppm .

• Validation Check: Integrate the aldehyde peak against the oxime peak. If the aldehyde integral represents >2% relative abundance, the batch has undergone significant hydrolysis and must be recrystallized prior to use.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Hydrolytic Stability of Hydrazones and Oximes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. chembk.com [chembk.com]
• 5. echemi.com [echemi.com]
• 6. Study on the stability of the oxime HI 6 in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Minimizing side reactions during 2,6-Dichlorobenzaldehyde oxime chlorination

Welcome to the technical support center for the chlorination of 2,6-dichlorobenzaldehyde oxime. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answer frequently asked questions (FAQs) related to this specific synthetic transformation. Our goal is to empower you with the scientific understanding and practical guidance necessary to minimize side reactions and achieve optimal results in your experiments.

Introduction

The chlorination of 2,6-dichlorobenzaldehyde oxime to yield 2,6-dichloro-N-hydroxybenzenecarboximidoyl chloride (also known as 2,6-dichlorobenzohydroximoyl chloride) is a critical step in the synthesis of various pharmaceutical and agrochemical compounds. The most common and effective method for this conversion utilizes N-chlorosuccinimide (NCS) as the chlorinating agent.[1] However, like many chemical reactions, this process is not without its challenges. A number of side reactions can occur, leading to reduced yield and purity of the desired product. This guide will provide a structured approach to identifying, understanding, and mitigating these common issues.

Troubleshooting Guide: Minimizing Side Reactions

This section is structured in a question-and-answer format to directly address the most common problems encountered during the chlorination of 2,6-dichlorobenzaldehyde oxime.

Problem 1: Low yield of the desired 2,6-dichlorobenzohydroximoyl chloride and formation of a significant amount of 2,6-dichlorobenzamide.

Q: My reaction is producing a large amount of 2,6-dichlorobenzamide as a byproduct, and the yield of my target hydroximoyl chloride is low. What is causing this, and how can I prevent it?

A: The formation of 2,6-dichlorobenzamide is a strong indication that a Beckmann rearrangement is occurring as a major side reaction.[2][3][4][5] The Beckmann rearrangement is the acid-catalyzed conversion of an oxime to an amide. In this case, the 2,6-dichlorobenzaldehyde oxime is rearranging to 2,6-dichlorobenzamide.

Probable Causes:

• Acidic Conditions: The presence of acid, even in catalytic amounts, can promote the Beckmann rearrangement.[2][4] Acidic impurities in the starting materials, solvent, or the generation of acidic byproducts during the reaction can trigger this side pathway. N-chlorosuccinimide (NCS) can generate succinimide and hydrochloric acid as byproducts, which can contribute to the acidity of the reaction mixture.

• Elevated Temperatures: Higher reaction temperatures can provide the necessary activation energy for the rearrangement to compete with the desired chlorination reaction.

Solutions:

• Strict pH Control:

  • Ensure all starting materials and the solvent (typically N,N-dimethylformamide, DMF) are neutral and free of acidic impurities.

  • Consider the addition of a non-nucleophilic acid scavenger, such as a hindered base, to neutralize any in-situ generated acid. However, the choice and amount of base should be carefully optimized to avoid other side reactions.

• Temperature Management:

  • Maintain a low reaction temperature. The chlorination with NCS is often carried out at 0°C to minimize side reactions.[1]

  • Ensure efficient stirring and cooling to dissipate any heat generated during the reaction (exotherm).

• Controlled Addition of NCS: Add the NCS solution dropwise to the oxime solution at a controlled rate to prevent localized increases in temperature and concentration.

Problem 2: Formation of 2,6-dichlorobenzaldehyde in the final product mixture.

Q: I am observing the presence of the starting material, 2,6-dichlorobenzaldehyde, in my crude product after the reaction. What could be the reason for this?

A: The presence of 2,6-dichlorobenzaldehyde indicates the hydrolysis of either the starting 2,6-dichlorobenzaldehyde oxime or the desired 2,6-dichlorobenzohydroximoyl chloride product. Oximes and their derivatives can be susceptible to hydrolysis under certain conditions, reverting back to the corresponding aldehyde or ketone.[6]

Probable Causes:

• Presence of Water: The most common cause is the presence of water in the reaction mixture. Water can originate from wet solvents, reagents, or exposure to atmospheric moisture.

• Acid or Base Catalysis: Hydrolysis can be catalyzed by both acids and bases.

Solutions:

• Anhydrous Conditions:

  • Use anhydrous solvents and reagents. Ensure all glassware is thoroughly dried before use.

  • Perform the reaction under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to atmospheric moisture.

• Work-up Procedure:

  • During the work-up, minimize the contact time with aqueous solutions.

  • If an aqueous work-up is necessary, use cold water or brine and quickly extract the product into an organic solvent.

Problem 3: The formation of unidentified, highly chlorinated byproducts.

Q: My analytical data (e.g., GC-MS or LC-MS) shows the presence of compounds with higher molecular weights than my expected product, suggesting over-chlorination. How can I control this?

A: Over-chlorination can occur where additional chlorine atoms are added to the molecule, most likely on the aromatic ring. While the 2,6-dichloro substitution pattern deactivates the ring towards further electrophilic aromatic substitution, under certain conditions, this side reaction can still occur.

Probable Causes:

• Excess Chlorinating Agent: Using a significant excess of NCS can drive the reaction towards over-chlorination.

• Reaction Conditions: Elevated temperatures or prolonged reaction times can also favor further chlorination.

Solutions:

• Stoichiometric Control:

  • Use a stoichiometric amount or only a slight excess of NCS (e.g., 1.0 to 1.1 equivalents).

  • Carefully monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS) and stop the reaction once the starting material is consumed.

• Optimized Reaction Time and Temperature:

  • Avoid unnecessarily long reaction times.

  • Maintain the recommended low temperature throughout the reaction.

Frequently Asked Questions (FAQs)

Q1: What is the recommended chlorinating agent for the conversion of 2,6-dichlorobenzaldehyde oxime to 2,6-dichlorobenzohydroximoyl chloride?

A1: N-chlorosuccinimide (NCS) is the most commonly reported and effective reagent for this transformation.[1][6] It is a solid, easy-to-handle reagent that provides a source of electrophilic chlorine under relatively mild conditions. Other chlorinating agents like chlorine gas can be more aggressive and lead to more side reactions.

Q2: What is the optimal solvent for this reaction?

A2: N,N-dimethylformamide (DMF) is the recommended solvent for the chlorination of 2,6-dichlorobenzaldehyde oxime with NCS.[1][6] It is a polar aprotic solvent that effectively dissolves both the oxime and NCS.

Q3: How can I monitor the progress of the reaction?

A3: Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction. You can spot the reaction mixture alongside the starting material (2,6-dichlorobenzaldehyde oxime) on a TLC plate and elute with an appropriate solvent system (e.g., a mixture of hexane and ethyl acetate). The disappearance of the starting material spot and the appearance of a new product spot will indicate the progress of the reaction. For more quantitative analysis, High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) can be used.

Q4: What is a typical work-up procedure for this reaction?

A4: A typical work-up procedure involves pouring the reaction mixture into ice water, followed by extraction of the product with an organic solvent such as methyl tert-butyl ether or ethyl acetate. The organic layer is then washed with water and brine, dried over an anhydrous salt (e.g., sodium sulfate or magnesium sulfate), filtered, and the solvent is removed under reduced pressure to obtain the crude product.[1]

Experimental Protocol: Synthesis of 2,6-dichloro-N-hydroxybenzenecarboximidoyl chloride

This protocol is based on a reported synthetic procedure.[1]

Materials:

• 2,6-Dichlorobenzaldehyde oxime

• N-chlorosuccinimide (NCS)

• N,N-dimethylformamide (DMF), anhydrous

• Methyl tert-butyl ether (MTBE)

• n-Hexane

• Ice

Procedure:

• Dissolve 2,6-dichlorobenzaldehyde oxime (1 equivalent) in anhydrous DMF in a round-bottom flask equipped with a magnetic stirrer and an inert gas inlet.

• Cool the solution to 0°C in an ice bath.

• In a separate flask, dissolve NCS (0.85-1.0 equivalents) in anhydrous DMF.

• Add the NCS solution dropwise to the stirred solution of the oxime at 0°C over a period of 30-60 minutes.

• After the addition is complete, allow the reaction mixture to stir at 0°C and monitor the reaction progress by TLC. The reaction is typically complete within a few hours.

• Once the starting material is consumed, pour the reaction mixture into a beaker containing ice water.

• Extract the aqueous mixture with MTBE (3 x volume of the reaction mixture).

• Combine the organic extracts and wash with saturated brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The crude product can be purified by stirring with n-hexane, followed by filtration to yield the solid 2,6-dichloro-N-hydroxybenzenecarboximidoyl chloride.

Table 1: Summary of Key Reaction Parameters

Parameter	Recommended Condition	Rationale
Chlorinating Agent	N-chlorosuccinimide (NCS)	Mild and selective reagent.
Solvent	Anhydrous N,N-dimethylformamide (DMF)	Good solubility for reactants.
Temperature	0°C	Minimizes side reactions like Beckmann rearrangement.
Stoichiometry	1 equivalent oxime : 0.85-1.0 equivalents NCS	Avoids over-chlorination.
Atmosphere	Inert (Nitrogen or Argon)	Prevents hydrolysis from atmospheric moisture.

Visualizing Reaction Pathways and Troubleshooting

To further aid in understanding the chemical transformations and troubleshooting logic, the following diagrams are provided.

Caption: Main reaction pathway and potential side reactions.

Caption: Troubleshooting flowchart for low product yield.

References

• Beckmann rearrangement. In: Wikipedia. ; 2023. Accessed March 26, 2026. [Link]

• Asymmetric Reactions. Beckmann Rearrangement. In: Master Organic Chemistry. ; n.d. Accessed March 26, 2026. [Link]

• CN109096086A - A kind of preparation method of 2,6- dihydroxy-benzoic acid.

• Beckmann Rearrangement. In: Chemistry Steps. ; 2025. Accessed March 26, 2026. [Link]

• Beckmann Rearrangement. In: Organic Chemistry Portal. ; n.d. Accessed March 26, 2026. [Link]

• Singh, M.; et al. Chlorination of Aromatic Compounds in Aqueous Media using N- Chlorosuccinimide. Research Journal of Chemical Sciences. 2015;5(12):54-73.

• N-Chlorosuccinimide: Organic Chemistry Study Guide. In: Fiveable. ; 2025. Accessed March 26, 2026. [Link]

• De Luca, L.; Giacomelli, G.; Porcheddu, A. Beckmann Rearrangement of Oximes under Very Mild Conditions. J. Org. Chem. 2002, 67 (17), pp 6272–6274.
• CN112824394A - 2,6-DICHLORO-N-HYDROXYBENZENECARBOXIMIDOYL CHLORIDE synthesis.
• JPH06145100A - Process for producing 2,6-dichlorobenzoyl chloride.
• Terent'ev, A. O.; et al. Chlorination of Oximes with Aqueous H2O2/HCl System: Facile Synthesis of gem-Chloronitroso. Synthesis. 2006, 2006(22), 3819-3824.
• Metrangolo, P.; et al. Halogen Bonding and Rearrangements in Complexes of N-Chlorosuccinimide with Halides. Molecules. 2025, 30(3), 562.
• Parimala Vaijayanthi, G.; et al. A MECHANISTIC INVESTIGATION OF THE OXIDATION OF CHALCONES BY N-CHLOROSUCCINIMIDE IN AQUEOUS ACETIC ACID MEDIUM. International Journal of Research in Pharmacy and Chemistry. 2012, 2(3), 722-729.
• CN103396301A - Preparation method of 2, 6-dichlorobenzaldehyde.

• Benzaldehyde oxime. In: Wikipedia. ; 2023. Accessed March 26, 2026. [Link]

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• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Beckmann Rearrangement - Chemistry Steps [chemistrysteps.com]
• 5. Beckmann Rearrangement [organic-chemistry.org]
• 6. Benzaldehyde oxime - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Comprehensive Guide to Solvent Effects on 2,6-Dichlorobenzaldehyde Oxime Crystallization

As a Senior Application Scientist in pharmaceutical development, optimizing the recovery and purity of synthetic intermediates is a critical aspect of process chemistry. 2,6-Dichlorobenzaldehyde oxime is a vital building block used extensively in the synthesis of 4-chlorobenzo[d]isoxazole analogs and other bioactive heterocycles[1]. Because the 2,6-dichloro substitution pattern creates significant steric hindrance around the aldehyde moiety, driving the oximation reaction to completion requires precise thermodynamic control.

More importantly, the isolation of the resulting oxime relies heavily on the solvent system chosen for crystallization. This guide objectively compares the efficacy of different solvent systems on the crystallization yield of 2,6-dichlorobenzaldehyde oxime and provides a self-validating experimental protocol for reliable scale-up.

Thermodynamic Causality of Solvent Selection

Crystallization is not merely a physical separation technique; it is a thermodynamically driven purification process. The solubility profile of 2,6-dichlorobenzaldehyde oxime is dictated by its lipophilic dichlorobenzene ring and its polar, hydrogen-bonding oxime (-C=N-OH) group.

• Ethanol/Water Systems: Ethanol acts as an excellent carrier solvent, providing high solubility for the hydrophobic 2,6-dichlorobenzaldehyde and ensuring a homogeneous reaction mixture. Water is introduced to dissolve the inorganic reagents (NH₂OH·HCl and NaOH/KOH). By removing the ethanol post-reaction via reduced pressure, the dielectric constant of the medium shifts drastically. This deliberate solvent displacement transforms the medium into a purely aqueous antisolvent environment, thermodynamically forcing the oxime to nucleate and crystallize[1].

• Anhydrous Organic Systems: When using anhydrous ethanol with an organic base like pyridine, the absence of water alters the crystallization kinetics. The oxime can achieve supersaturation rapidly, often leading to spontaneous crystalline product formation within minutes of reaction completion, yielding up to 100% recovery[2],[3].

• Aprotic Solvents (DMA/DMF): For continuous telescoping into subsequent halogenation steps (e.g., reacting with N-Chlorosuccinimide), solvents like Dimethylacetamide (DMA) are highly effective[4]. However, direct precipitation from DMA using water as an antisolvent can lead to oiling out if the cooling ramp is not strictly controlled.

Synthesis & Crystallization Workflow

The following diagram illustrates the logical pathways for synthesizing and crystallizing 2,6-dichlorobenzaldehyde oxime based on the chosen solvent system.

Workflow of 2,6-Dichlorobenzaldehyde Oxime Synthesis and Crystallization Pathways.

Comparative Data: Solvent Efficacy on Yield

The table below synthesizes quantitative experimental data comparing the impact of different solvent systems and basic conditions on the final crystallization yield of the oxime.

Solvent System	Reagents / Base	Reaction Conditions	Crystallization Mechanism	Reported Yield
Ethanol / Water	NH₂OH·HCl, NaOH	80–90°C, 18–24h	Evaporative Cooling + Aqueous Antisolvent	96%[3]
Ethanol (Anhydrous)	NH₂OH·HCl, Pyridine	20°C, 10 min	Spontaneous Evaporative Crystallization	100%[2],[3]
DMA / Water	NH₂OH·HCl, NaOH	60°C, 3h	Direct Antisolvent Precipitation	~95%[4]

Data Interpretation: While anhydrous ethanol with pyridine offers near-quantitative yields and rapid crystallization[2], the Ethanol/Water system utilizing NaOH is often preferred in industrial scale-up due to the lower toxicity and cost of the reagents, still delivering an exceptional 96% yield[3],[1].

Self-Validating Experimental Protocol

To ensure reproducibility and scientific integrity, the following protocol for the Ethanol/Water crystallization pathway is designed as a self-validating system. Each critical step includes an in-process control (IPC) to verify success before proceeding.

Materials Required

• 2,6-Dichlorobenzaldehyde (Starting Material)

• Hydroxylamine hydrochloride (NH₂OH·HCl)

• Sodium hydroxide (NaOH)

• Ethanol (Solvent)

• Deionized Water (Antisolvent)

Step-by-Step Methodology

Step 1: Reagent Solubilization

• Action: Dissolve 2,6-dichlorobenzaldehyde in ethanol within a round-bottom flask equipped with a magnetic stirrer. In a separate vessel, prepare an aqueous solution of NH₂OH·HCl and NaOH[1].

• Causality: Pre-dissolving the aldehyde in ethanol circumvents the steric hindrance of the ortho-chloro groups by ensuring the substrate is fully solvated and available for nucleophilic attack.

Step 2: Nucleophilic Addition

• Action: Slowly add the aqueous hydroxylamine solution to the stirred ethanolic aldehyde solution at room temperature. Heat the mixture to 60–80°C and stir for 4 to 24 hours[1].

Step 3: Self-Validation Checkpoint (Reaction Completion)

• Action: Monitor the reaction progress via Thin Layer Chromatography (TLC) using a suitable eluent (e.g., Hexane:Ethyl Acetate).

• Validation:Do not proceed until the UV-active spot corresponding to the starting aldehyde has completely disappeared. This ensures that subsequent crystallization will yield only the target oxime, preventing the co-crystallization of unreacted starting material.

Step 4: Solvent Displacement

• Action: Cool the reaction mixture to room temperature. Concentrate the mixture under reduced pressure (rotary evaporation) to selectively remove the ethanol[1].

• Causality: Removing the organic carrier solvent abruptly spikes the supersaturation level of the oxime in the remaining aqueous phase. This thermodynamic shock forces the oxime out of solution, initiating crystal nucleation.

Step 5: Antisolvent Crystallization

• Action: Transfer the resulting aqueous residue to an ice bath (0–5°C) and allow it to cool undisturbed for 30 minutes[1].

• Causality: Lowering the temperature suppresses the kinetic energy of the molecules, minimizing the solubility limit of the oxime in water and maximizing the recovery of the solid crystal lattice.

Step 6: Product Isolation

• Action: Filter the precipitated solid under vacuum. Wash the filter cake thoroughly with ice-cold water, then dry in a vacuum oven to afford the pure 2,6-dichlorobenzaldehyde oxime[1].

• Validation: The cold water wash selectively dissolves and removes any residual inorganic salts (NaCl) and unreacted hydroxylamine without dissolving the highly lipophilic oxime product.

References

• "Cas 83-38-5,2,6-Dichlorobenzaldehyde | lookchem", Lookchem,[Link]

• "CN116283810A - A kind of preparation method of isoxazole compound", Google P

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• 4. CN116283810A - A kind of preparation method of isoxazole compound - Google Patents [patents.google.com]

Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 2,6-Dichlorobenzaldehyde Oxime

As a Senior Application Scientist, it is my experience that the integrity of our research and the safety of our team are intrinsically linked. The proper handling of chemical reagents is not merely a matter of following rules, but of understanding the principles behind them. This guide provides a detailed protocol for the safe handling, use, and disposal of 2,6-Dichlorobenzaldehyde oxime, a compound often used in the synthesis of novel pharmaceutical and agrochemical agents. Our goal is to empower you with the knowledge to work safely and effectively, ensuring both personal safety and the quality of your results.

Understanding the Risks: A Profile of 2,6-Dichlorobenzaldehyde Oxime

2,6-Dichlorobenzaldehyde oxime is a crystalline solid that presents several potential hazards.[1] Understanding these is the first step in mitigating risk.

• Primary Hazards: The primary routes of exposure are inhalation, skin contact, and eye contact.[2][3] The compound is known to cause skin irritation, serious eye irritation, and respiratory irritation.[1][4][5]

• Physical Form: As a solid, the fine dust of this compound can be easily aerosolized during handling, increasing the risk of inhalation.[2][3]

Hazard	Description	GHS Classification
Acute Toxicity (Oral, Dermal, Inhalation)	Harmful if swallowed, in contact with skin, or if inhaled.	Acute Tox. 4[6]
Skin Corrosion/Irritation	Causes skin irritation.	Category 2[5][7]
Serious Eye Damage/Irritation	Causes serious eye irritation.	Category 2[5]
Specific target organ toxicity (single exposure)	May cause respiratory irritation.	Category 3[1][4][5]

The First Line of Defense: Personal Protective Equipment (PPE)

Your PPE is the most critical barrier between you and the chemical. The following PPE is mandatory when handling 2,6-Dichlorobenzaldehyde oxime. The rationale behind each piece of equipment is to provide a comprehensive shield against all potential routes of exposure.

• Eye and Face Protection: Tightly fitting safety goggles are essential to prevent contact with the eyes.[2][3] A face shield should also be worn, especially when handling larger quantities or when there is a risk of splashing.[8][9] This is because the compound can cause serious eye irritation.[1][4][5]

• Hand Protection: Chemical-resistant gloves are required. Nitrile gloves are a common and effective choice for handling many laboratory chemicals.[8] Always inspect gloves for any signs of degradation or puncture before use.[2][3] After handling, remove gloves using the proper technique to avoid contaminating your skin and wash your hands thoroughly.

• Body Protection: A lab coat or chemical-resistant apron should be worn to protect against accidental spills.[8][9] For procedures with a higher risk of exposure, such as handling large quantities, a chemical-resistant suit may be necessary.

• Respiratory Protection: When handling the solid compound outside of a certified chemical fume hood, a respirator is necessary to prevent the inhalation of dust particles.[2][10] The choice of respirator should be based on a thorough risk assessment of the specific procedure.

Operational Plan: From Receipt to Use

A systematic approach to handling ensures safety at every step.

• Inspection: Upon receipt, inspect the container for any damage or leaks.

• Storage: Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.[2][3][11] The container must be kept tightly closed to prevent the release of dust.[1][2][3]

All handling of 2,6-Dichlorobenzaldehyde oxime solid should be conducted in a certified chemical fume hood to minimize the risk of inhalation.

• Step 1: Preparation: Before handling the compound, ensure the fume hood is clean and uncluttered. Gather all necessary equipment, including your PPE, spatulas, weighing paper, and solvent.

• Step 2: Weighing: Carefully open the container. Use a clean spatula to transfer the desired amount of the solid to a weighing paper or container. Avoid creating dust by handling the material gently.

• Step 3: Dissolving: If preparing a solution, add the solid to the solvent in a flask or beaker. Swirl gently or use a magnetic stirrer to dissolve the compound.

• Step 4: Post-Handling: Once the handling is complete, securely close the container of 2,6-Dichlorobenzaldehyde oxime. Decontaminate any surfaces that may have come into contact with the chemical.

Caption: A simplified workflow for the safe handling of 2,6-Dichlorobenzaldehyde oxime.

Emergency Procedures: Be Prepared

In the event of an exposure, immediate and appropriate action is critical.

• Skin Contact: Immediately remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes.[1][2] Seek medical attention if irritation persists.[1]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air.[1][2] If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration.[1][2] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and seek immediate medical attention.[2]

Disposal Plan: Responsible Stewardship

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Waste Segregation: All waste contaminated with 2,6-Dichlorobenzaldehyde oxime, including empty containers, weighing paper, and used gloves, must be collected in a designated and clearly labeled hazardous waste container.[1]

• Disposal Protocol: Do not mix this waste with other chemical waste streams. Disposal must be carried out in accordance with all local, state, and federal regulations.[1] Contact your institution's environmental health and safety (EHS) department for specific guidance on the disposal of this chemical.

By adhering to these guidelines and fostering a culture of safety, we can ensure that our pursuit of scientific advancement is both responsible and secure.

References

• 2,6-dichlorobenzaldehyde oxime — Chemical Substance Information - NextSDS. Available at: [Link]

• SAFETY DATA SHEET - Thermo Fisher Scientific. Available at: [Link]

• Benzaldehyde Oxime | C7H7NO | CID 5324611 - PubChem. Available at: [Link]

• PPESAFETY CHEMICAL HANDLING PROTECTION PPE KIT. Available at: [Link]

• Protective Gear for Chemical Handling Must-Have Equipment: - SAMS Solutions. Available at: [Link]

• Benzaldehyde oxime - Hazardous Agents - Haz-Map. Available at: [Link]

• SAFETY DATA SHEET - ThermoFisher. Available at: [Link]

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